N~1~-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE

• IUPAC Name: N-[3-benzamido-5-(4-hydroxyphenoxy)phenyl]benzamide
• InChI: InChI=1S/C26H20N2O4/c29-22-11-13-23(14-12-22)32-24-16-20(27-25(30)18-7-3-1-4-8-18)15-21(17-24)28-26(31)19-9-5-2-6-10-19/h1-17,29H,(H,27,30)(H,28,31)
• InChI Key: UPULKBZOQOGAJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)OC3=CC=C(C=C3)O)NC(=O)C4=CC=CC=C4
• Molecular Formula: C26H20N2O4
• Molecular Weight: 424.4 g/mol

Description

N~1~-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE is a complex organic compound with the molecular formula C32H24N2O4 It is known for its unique structure, which includes benzoylamino and hydroxyphenoxy groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE typically involves the condensation of benzoic acids and amines. One common method is the direct condensation of carboxylic acids and amines in the presence of a catalyst such as diatomite earth@IL/ZrCl4 under ultrasonic irradiation . This method is advantageous due to its high efficiency, eco-friendliness, and the use of a reusable catalyst.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and advanced catalytic systems can enhance the yield and purity of the product. The reaction conditions, such as temperature and pressure, are optimized to ensure maximum efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

N~1~-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE undergoes various types of chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce specific functional groups, altering the compound’s properties.

Substitution: This reaction involves the replacement of one functional group with another, which can significantly change the compound’s reactivity and applications.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional hydroxyl or carbonyl groups, while reduction may produce amines or alcohols. Substitution reactions can result in a wide range of derivatives with different functional groups.

Scientific Research Applications

N~1~-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: It is explored for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial properties.

Industry: It is used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N1-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, or interference with cellular processes.

Comparison with Similar Compounds

N~1~-[3-(BENZOYLAMINO)-5-(4-HYDROXYPHENOXY)PHENYL]BENZAMIDE can be compared with other similar compounds, such as:

N-(3-(BENZOYLAMINO)PHENYL)BENZAMIDE: This compound has a similar structure but lacks the hydroxyphenoxy group, which may result in different chemical properties and applications.

Benzamide, N-phenyl-: This simpler compound has a basic benzamide structure and is used as a reference for studying more complex derivatives.